5alpha,6beta-Dibromostigmastan-3beta-yl 3-Acetate
5alpha,6beta-Dibromostigmastan-3beta-yl 3-Acetate
5α,6β-Dibromostigmastan-3β-yl 3-Acetate is a reactant used in the preparation of methylenecholestendiol and phytosterol biosynthesis.
Brand Name:
Vulcanchem
CAS No.:
32212-73-0
VCID:
VC0032989
InChI:
InChI=1S/C31H50Br2O2/c1-8-22(19(2)3)10-9-20(4)25-11-12-26-24-17-28(32)31(33)18-23(35-21(5)34)13-16-30(31,7)27(24)14-15-29(25,26)6/h9-10,19-20,22-28H,8,11-18H2,1-7H3/b10-9+/t20-,22-,23+,24+,25-,26+,27+,28-,29-,30-,31+/m1/s1
SMILES:
CCC(C=CC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Br)Br)C)C(C)C
Molecular Formula:
C₃₁H₅₀Br₂O₂
Molecular Weight:
614.54
5alpha,6beta-Dibromostigmastan-3beta-yl 3-Acetate
CAS No.: 32212-73-0
Cat. No.: VC0032989
Molecular Formula: C₃₁H₅₀Br₂O₂
Molecular Weight: 614.54
* For research use only. Not for human or veterinary use.
Specification
| Description | 5α,6β-Dibromostigmastan-3β-yl 3-Acetate is a reactant used in the preparation of methylenecholestendiol and phytosterol biosynthesis. |
|---|---|
| CAS No. | 32212-73-0 |
| Molecular Formula | C₃₁H₅₀Br₂O₂ |
| Molecular Weight | 614.54 |
| IUPAC Name | [(3S,5R,6R,8S,9S,10R,13R,14S,17R)-5,6-dibromo-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C31H50Br2O2/c1-8-22(19(2)3)10-9-20(4)25-11-12-26-24-17-28(32)31(33)18-23(35-21(5)34)13-16-30(31,7)27(24)14-15-29(25,26)6/h9-10,19-20,22-28H,8,11-18H2,1-7H3/b10-9+/t20-,22-,23+,24+,25-,26+,27+,28-,29-,30-,31+/m1/s1 |
| SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Br)Br)C)C(C)C |
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